2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H18N6OS3/c1-9-7-21-11(14-9)15-10(20)8-22-13-17-16-12(23-13)19-5-3-18(2)4-6-19/h7H,3-6,8H2,1-2H3,(H,14,15,20)
• InChI Key: RGJKWTUGKMPVMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(S2)N3CCN(CC3)C
• Molecular Formula: C13H18N6OS3
• Molecular Weight: 370.5 g/mol

Description

2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C13H18N6OS3 and its molecular weight is 370.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Activity

One study focuses on the synthesis of novel heterocycles incorporating a thiadiazole moiety, exploring their potential insecticidal activity against cotton leafworm, Spodoptera littoralis. This research highlights the versatility of thiadiazole derivatives in the development of new insecticidal agents (Fadda et al., 2017).

Biological Activities of Thiadiazole Amide Derivatives

Another investigation synthesized 1,3,4-thiadiazole amide compounds containing piperazine, examining their inhibitory effects on Xanthomonas campestris pv. oryzae, showcasing the potential for agricultural applications (Xia, 2015).

Anticancer Potential

Research into the synthesis of 5-methyl-4-phenyl thiazole derivatives, including structural elucidation and evaluation of their anticancer activity against A549 human lung adenocarcinoma cells, reveals the therapeutic potential of such compounds in oncology (Evren et al., 2019).

Antimicrobial and Anticholinesterase Activities

A study synthesized new thiazole derivatives and evaluated their antimicrobial and anticholinesterase activities, identifying significant antifungal activity against Candida parapsilosis, indicating their potential in treating fungal infections (Yurttaş et al., 2015).

Antihistaminic and Anticholinergic Activities

Research into the synthesis of 5-substituted 2-amino-1,3,4-thiadiazoles and their transformation into amino-1,3,4-thiadiazole derivatives highlights their antihistaminic, anticholinergic, and norepinephrine-potentiating activities, underscoring the compound's potential in developing new therapeutic agents (Lalezari et al., 1975).